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Compound of Interest

Compound Name: 3-Oxocyclopentanecarboxylic acid

Cat. No.: B171403

This guide provides an in-depth overview of the safety information for 3-

Oxocyclopentanecarboxylic acid (CAS No. 98-78-2), compiled for researchers, scientists,
and professionals in drug development. The following sections detail the chemical's hazards,
handling procedures, and physical properties based on available Safety Data Sheets (SDS).

Chemical Identification and Physical Properties

3-Oxocyclopentanecarboxylic acid is an organic compound that serves as a versatile
intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] It is
characterized by a cyclopentane ring containing both a ketone and a carboxylic acid functional

group.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 98-78-2 [2][3][4]
Molecular Formula CeHsOs3 [11[415]
Molecular Weight 128.13 g/mol [4115][6]
Colorless to pale yellow liquid
Appearance , [1]
or solid
Melting Point 59-62°C [2][6]
3-oxocyclopentane-1-
carboxylic acid,
Synonyms [1][3]

Cyclopentanone-3-carboxylic

acid

Hazard Identification and GHS Classification

The hazard classification for 3-Oxocyclopentanecarboxylic acid presents some

inconsistencies across different suppliers. While some sources classify it as not hazardous, a

significant number of reports indicate potential for irritation.[2][5] The aggregated information

from the European Chemicals Agency (ECHA) C&L Inventory shows that a portion of

notifications classify the substance with specific hazards.[5]

Table 2: GHS Hazard Summary

Hazard Class

Hazard Statement

Source

Skin Corrosion/Irritation

H315: Causes skin irritation

(31051718l

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

(310517118l

Specific target organ toxicity —
single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation

[317]

Acute toxicity, Oral

H302: Harmful if swallowed

[719]
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Note: According to PubChem, this chemical does not meet GHS hazard criteria for 87.5% of all
reports submitted to the ECHA C&L Inventory.[5]

The following diagram illustrates the potential hazard signaling pathway based on the
classifications reported by some suppliers.

Exposure Route Resulting Hazard

H302 Harmful if swallowed

M H335 May cause respiratory irritation
Eye Contact H319 Causes serious eye irritation

Skin Contact H315 Causes skin irritation

Click to download full resolution via product page

Caption: GHS Hazard Identification for 3-Oxocyclopentanecarboxylic acid.

Toxicological Information

Detailed quantitative toxicological data for 3-Oxocyclopentanecarboxylic acid is largely
unavailable. Most safety data sheets indicate that the toxicological properties have not been
fully investigated.[9][10] No specific LD50 or LC50 values are reported in the reviewed
documents.[4] Furthermore, there is no evidence to suggest that the substance is a
carcinogen.[2]

Table 3: Summary of Toxicological Data
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Toxicological Endpoint

Data

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[7][9]

Dermal Toxicity

No data available

Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[5][8][9]

Serious Eye Damage/Irritation

Category 2 (Causes serious eye irritation)[5][8]

[9]

Respiratory or Skin Sensitization

No data available[3]

Germ Cell Mutagenicity

No data available[3]

Carcinogenicity

Not identified as a carcinogen[2]

Reproductive Toxicity

No data available[3]

Handling, Storage, and Personal Protective

Equipment

Proper handling and storage procedures are crucial to ensure safety when working with 3-

Oxocyclopentanecarboxylic acid.

Handling:

Storage:

Avoid contact with skin and eyes.[8][11]

Wash hands thoroughly after handling.[7][8]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][7]

Use only outdoors or in a well-ventilated area.[7]

Do not eat, drink, or smoke when using this product.[7]
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o Keep the container tightly closed.[3][8]

» Store in a cool, dry, and well-ventilated place.[3][11]

o Store locked up.[3][7]

Personal Protective Equipment (PPE): The selection of appropriate PPE is essential to
minimize exposure. The following workflow outlines the recommended PPE based on the
potential hazards.
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Task: Handling
3-Oxocyclopentanecarboxylic acid

Potential for

Contact or Dust?

Recommended Persondl Protective Equipment

Eye Protection Safety glasses / Eyeshields

Hand Protection Protective gloves

Body Protection Protective clothing

Respiratory Protection Type N95 (US) or equivalent respirator

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) Workflow.

First-Aid and Emergency Procedures

In case of exposure, the following first-aid measures should be taken:
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[7] Get medical
attention if symptoms occur.[9]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water.[2][8] If skin irritation occurs, get medical advice.[8]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[3][7][8] If eye irritation persists, get
medical attention.[8]

« |If Swallowed: Rinse mouth. Make the victim drink water (two glasses at most).[2][7] Consult
a doctor if feeling unwell.[2]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: No limitations of extinguishing agents are given for this
substance/mixture.[2]

e Special Hazards: May emit corrosive fumes under fire conditions.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols

The Safety Data Sheets reviewed for 3-Oxocyclopentanecarboxylic acid do not contain
detailed experimental protocols for the determination of physical, chemical, or toxicological
properties. The data presented are typically literature values or aggregated data from
registrations. For instance, the melting point is often cited as a literature value.[2][6]
Toxicological data is largely based on computational models or is absent, with statements
indicating that these properties have not been fully investigated.[9]

Disposal Considerations
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Dispose of contents and containers in accordance with local, regional, national, and
international regulations. The material can be disposed of by removal to a licensed chemical
destruction plant.[7] It is important to prevent the product from entering drains.[2][12]
Uncleaned containers should be handled as the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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